1-(4-((6-Ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(3-methoxyphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-(4-((6-Ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-(3-methoxyphenyl)urea” is a complex organic compound. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . It also contains an ethoxy group (C2H5O-), a methoxy group (CH3O-), and a urea group (NH2-CO-NH2).
Scientific Research Applications
Synthesis and Reactions
- Studies on pyrimidine derivatives highlight the reaction of 4-alkoxypyrimidine 1-oxides with phenyl isocyanate, producing compounds including 2-anilino-4-ethoxy-6-methylpyrimidine and related urea derivatives. This demonstrates the compound's reactivity and potential in synthesizing various pyrimidine-based compounds with potential applications in material science and pharmaceutical research (Yamanaka, Niitsuma, & Sakamoto, 1979).
Phototransformation Studies
- The phototransformation of chlorimuron-ethyl, a related compound, in aqueous solutions provides insight into the stability and degradation pathways of urea derivatives under various pH conditions and exposure to light. This research can help understand the environmental fate and photochemical behavior of similar urea-based compounds (Choudhury & Dureja, 1996).
Enzyme Inhibition and Anticancer Investigations
- A study on unsymmetrical 1,3-disubstituted ureas, including derivatives similar to the compound , investigated their enzyme inhibition and anticancer properties. This research provides insights into the compound's potential biomedical applications and its interaction with biological targets (Mustafa, Perveen, & Khan, 2014).
Anion Recognition and Gelation Properties
- Research into low molecular weight salt hydrogelators, including derivatives of phenyl ureas, explores the influence of anions on gelation behavior and physical properties. This study highlights the compound's potential applications in materials science, particularly in designing responsive materials and sensors (Lloyd & Steed, 2011).
Antimicrobial Activity
- Synthesis and evaluation of 4-(1-naphthyl)-6-arylpyrimidin-2-(1H)-ones, which share structural similarities with the compound , have shown significant antimicrobial activity against several standard strains. This suggests potential applications in developing new antimicrobial agents (Vijayaramalingam, Chandrasekaran, & Nagarajan, 2007).
Properties
IUPAC Name |
1-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]-3-(3-methoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O3/c1-4-29-20-13-19(22-14(2)23-20)24-15-8-10-16(11-9-15)25-21(27)26-17-6-5-7-18(12-17)28-3/h5-13H,4H2,1-3H3,(H,22,23,24)(H2,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTXZTPZEWCXPGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)NC3=CC(=CC=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.